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Compound of Interest

Compound Name: 3-(Dibutylamino)propylamine

Cat. No.: B091833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Dibutylamino)propylamine is an aliphatic diamine featuring both a primary and a tertiary

amine group. This unique structure makes it a versatile curing agent for epoxy resins. The

primary amine actively participates in the cross-linking reaction with epoxy groups, while the

tertiary amine can act as a catalyst, accelerating the curing process.[1] This dual functionality

allows for a balance of pot life and cure speed, making it suitable for a range of applications,

from coatings and adhesives to composite materials. These application notes provide an

overview of the characteristics of 3-(Dibutylamino)propylamine as an epoxy curing agent,

along with protocols for its evaluation.

Chemical Structure:

Physicochemical Properties
A summary of the key physical and chemical properties of 3-(Dibutylamino)propylamine is

presented in Table 1.
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Property Value

CAS Number 102-83-0

Molecular Formula C11H26N2

Molecular Weight 186.34 g/mol

Appearance Liquid

Boiling Point 205 °C

Density 0.827 g/mL at 25 °C

Refractive Index n20/D 1.4463

Flash Point 104 °C

Curing Characteristics and Performance (Illustrative
Data)
Due to the limited availability of specific performance data for 3-(Dibutylamino)propylamine
as an epoxy curing agent in publicly accessible literature, the following table presents

illustrative data based on typical values for aliphatic amine curing agents. This data is intended

to provide a general understanding of the expected performance and should be verified

experimentally for specific formulations.

Table 2: Illustrative Curing and Mechanical Properties
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Parameter Illustrative Value Test Method

Mix Ratio (phr with DGEBPA,

EEW=190)
25-35 Calculation

Gel Time (100g mass at 25°C) 30 - 60 minutes ASTM D2471

Glass Transition Temperature

(Tg)
80 - 110 °C ASTM D3418 (DSC)

Tensile Strength 60 - 80 MPa ASTM D638

Tensile Modulus 2.5 - 3.5 GPa ASTM D638

Elongation at Break 3 - 5% ASTM D638

DGEBPA: Diglycidyl ether of bisphenol A; EEW: Epoxy equivalent weight; phr: parts per

hundred resin.

Signaling Pathways and Reaction Mechanisms
The curing of epoxy resins with 3-(Dibutylamino)propylamine involves the nucleophilic

addition of the primary amine to the epoxide ring. The tertiary amine present in the molecule

can catalyze this reaction, as well as the subsequent reaction of the secondary amine formed,

and potentially promote etherification reactions at elevated temperatures.[1]
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Caption: Epoxy curing reaction with an amine agent.

Experimental Protocols
The following are detailed protocols for characterizing the curing behavior and properties of

epoxy resins cured with 3-(Dibutylamino)propylamine.

Workflow for Curing and Characterization
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Caption: General experimental workflow for epoxy curing.
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Determination of Glass Transition Temperature (Tg) by
DSC
Objective: To determine the glass transition temperature (Tg) of the cured epoxy system using

Differential Scanning Calorimetry (DSC).

Materials and Equipment:

Cured epoxy sample (approx. 5-10 mg)

Differential Scanning Calorimeter (DSC)

Aluminum DSC pans and lids

Crimper for sealing pans

Procedure:

Prepare a sample of the cured epoxy resin (5-10 mg) and place it in an aluminum DSC pan.

Seal the pan using a crimper. An empty sealed pan should be used as a reference.

Place the sample and reference pans into the DSC cell.

Heat the sample to a temperature above its expected Tg (e.g., 200°C) at a heating rate of

10°C/min to erase any prior thermal history.

Cool the sample to a temperature below its expected Tg (e.g., 0°C) at a controlled rate (e.g.,

10°C/min).

Reheat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the Tg.

The Tg is determined from the midpoint of the inflection in the heat flow curve during the

second heating scan.

Monitoring Cure Progression by FTIR Spectroscopy
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Objective: To monitor the disappearance of the epoxy group and the formation of hydroxyl

groups during the curing reaction using Fourier Transform Infrared (FTIR) spectroscopy.

Materials and Equipment:

Uncured epoxy-amine mixture

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr plates

Oven or hot plate for controlled temperature curing

Procedure:

Obtain an initial FTIR spectrum of the uncured, thoroughly mixed epoxy-amine formulation.

This will serve as the t=0 reference.

Identify the characteristic absorption bands:

Epoxy ring: ~915 cm⁻¹

Primary amine N-H stretch: ~3300-3400 cm⁻¹ (doublet)

Hydroxyl O-H stretch: broad band around 3200-3600 cm⁻¹ (will grow during cure)

Aromatic C=C stretch (from DGEBPA): ~1608 cm⁻¹ (can be used as an internal standard)

Place a thin film of the mixture on the ATR crystal or between KBr plates and place it in a

temperature-controlled environment.

Acquire FTIR spectra at regular intervals during the curing process.

Monitor the decrease in the intensity of the epoxy peak at ~915 cm⁻¹ relative to the internal

standard peak at ~1608 cm⁻¹.

The degree of conversion of the epoxy groups can be calculated using the following formula:

Conversion (%) = [1 - (A_t / A_0)] * 100 Where A_t is the normalized absorbance of the

epoxy peak at time t, and A_0 is the normalized absorbance at t=0.
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Safety and Handling
3-(Dibutylamino)propylamine is a corrosive substance and can cause severe skin burns and

eye damage. It is also harmful if swallowed and toxic in contact with skin. Always handle this

chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. Refer to the Safety Data

Sheet (SDS) for complete safety and handling information.

Conclusion
3-(Dibutylamino)propylamine presents itself as a potentially valuable curing agent for epoxy

resins, offering a balance of reactivity and working time due to its dual amine functionalities.

The protocols outlined in these application notes provide a framework for the systematic

evaluation of its performance in various epoxy formulations. Experimental verification of the

illustrative data is essential for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. appliedpoleramic.com [appliedpoleramic.com]

To cite this document: BenchChem. [Application Notes and Protocols: 3-
(Dibutylamino)propylamine as an Epoxy Curing Agent]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b091833#3-dibutylamino-propylamine-as-
an-epoxy-curing-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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